molecular formula C21H17FN4O2 B6493062 2-(4-fluorophenyl)-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)acetamide CAS No. 955801-87-3

2-(4-fluorophenyl)-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)acetamide

Cat. No. B6493062
CAS RN: 955801-87-3
M. Wt: 376.4 g/mol
InChI Key: GBNXHZITTYLIRL-UHFFFAOYSA-N
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Description

2-(4-Fluorophenyl)-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)acetamide (FMPP) is an organic compound belonging to the class of pyridazines and is an important molecule in the field of medicinal chemistry. FMPP has been studied extensively for its potential applications in medical research, and its mechanism of action and biochemical and physiological effects have been studied in detail.

Scientific Research Applications

Medicinal Chemistry

Imidazopyridine, a core structure in this compound, is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . This suggests that the compound could be used in the development of new drugs.

Material Science

The structural character of imidazopyridine also makes it useful in material science . This could mean potential applications in the development of new materials or in the improvement of existing ones.

Neurodegenerative Diseases

Dysregulation of tropomyosin receptor kinases (TrkA/B/C) expression and signaling is recognized as a hallmark of numerous neurodegenerative diseases including Parkinson’s, Huntington’s, and Alzheimer’s disease . The compound could potentially be used in research related to these diseases.

Cancer Research

TrkA/B/C is known to drive tumorigenesis and metastatic potential in a wide range of neurogenic and non-neurogenic human cancers . This suggests that the compound could be used in cancer research, particularly in understanding the mechanisms of tumor growth and metastasis.

Development of PET Imaging Probes

The development of suitable positron emission tomography (PET) radioligands would allow an in vivo exploration of TrkA/B/C . This compound could potentially be used in the development of these radioligands, contributing to advancements in medical imaging.

Synthesis of Imidazopyridines

The synthesis of imidazopyridines, which are important fused bicyclic 5–6 heterocycles, is desirable due to its tremendous use in various branches of chemistry . This compound could be used in research aimed at developing new synthesis methods for imidazopyridines.

properties

IUPAC Name

2-(4-fluorophenyl)-N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H17FN4O2/c1-28-21-11-10-19-24-18(13-26(19)25-21)15-4-8-17(9-5-15)23-20(27)12-14-2-6-16(22)7-3-14/h2-11,13H,12H2,1H3,(H,23,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GBNXHZITTYLIRL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=NN2C=C(N=C2C=C1)C3=CC=C(C=C3)NC(=O)CC4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H17FN4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

376.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-fluorophenyl)-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)acetamide

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